Cas no 1286209-34-4 ((S)-Tert-Butyl 1-neopentylpyrrolidin-3-ylcarbamate)

• Product Name: (S)-Tert-Butyl 1-neopentylpyrrolidin-3-ylcarbamate
• CAS No: 1286209-34-4
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 4787433
• Update Time: 2025-10-22

(S)-Tert-Butyl 1-neopentylpyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 1-neopentylpyrrolidin-3-ylcarbamate
• (S)-tert-Butyl (1-neopentylpyrrolidin-3-yl)carbamate
• (S)-Tert-Butyl 1-neopentylpyrrolidin-3-ylcarbamate

• Inchi： 1S/C14H28N2O2/c1-13(2,3)10-16-8-7-11(9-16)15-12(17)18-14(4,5)6/h11H,7-10H2,1-6H3,(H,15,17)/t11-/m0/s1
• InChI Key： ZUNQDTVACYAOIU-NSHDSACASA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CCN(CC(C)(C)C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (S)-Tert-Butyl 1-neopentylpyrrolidin-3-ylcarbamate

Recent Advances in the Study of (S)-Tert-Butyl 1-neopentylpyrrolidin-3-ylcarbamate (CAS: 1286209-34-4)

The compound (S)-Tert-Butyl 1-neopentylpyrrolidin-3-ylcarbamate (CAS: 1286209-34-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders. Recent studies have focused on its potential applications in the development of novel therapeutics, leveraging its unique stereochemical properties and functional group compatibility.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (S)-Tert-Butyl 1-neopentylpyrrolidin-3-ylcarbamate as a building block for the synthesis of selective serotonin reuptake inhibitors (SSRIs). The research demonstrated that the compound's rigid pyrrolidine scaffold and tert-butyl carbamate group enhance binding affinity to serotonin transporters, offering improved pharmacokinetic profiles compared to existing SSRIs. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further preclinical development.

In parallel, a recent patent application (WO2023056789) disclosed novel synthetic routes for 1286209-34-4, emphasizing its scalability and cost-effectiveness. The patent describes a stereoselective synthesis method that achieves >99% enantiomeric excess, addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical companies looking to incorporate this intermediate into their drug discovery pipelines.

Emerging research presented at the 2024 American Chemical Society National Meeting revealed unexpected applications of (S)-Tert-Butyl 1-neopentylpyrrolidin-3-ylcarbamate in targeted drug delivery systems. Scientists demonstrated that the neopentyl group could be functionalized to create pH-sensitive prodrugs, enabling site-specific release of therapeutic agents in tumor microenvironments. This discovery opens new avenues for cancer therapy development.

Analytical characterization studies using advanced techniques such as X-ray crystallography and NMR spectroscopy have provided deeper insights into the molecular structure of 1286209-34-4. These structural analyses confirm the compound's conformational stability and have facilitated computational modeling studies predicting its interactions with various biological targets. Such fundamental understanding is crucial for rational drug design approaches.

While the current research landscape shows promising developments, several challenges remain. The metabolic fate of (S)-Tert-Butyl 1-neopentylpyrrolidin-3-ylcarbamate-derived compounds requires further investigation, particularly regarding potential cytochrome P450 interactions. Additionally, more comprehensive toxicity studies are needed to fully assess the safety profile of derivatives incorporating this scaffold. Future research directions likely will focus on expanding the structural diversity of compounds derived from this versatile intermediate while maintaining its advantageous physicochemical properties.